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Get Quote

Technical Support Center: CMD178 Mixer
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing the

CMD178, a high-frequency double-balanced mixer. The focus is on practical issues that may

arise during experimental setups, with an emphasis on improving signal integrity and

minimizing unwanted noise.

Frequently Asked Questions (FAQs)
Q: How can I improve the common-mode rejection of the CMD178?

A: The term "common-mode rejection ratio" (CMRR) is a specification typically associated with

differential amplifiers, which are designed to amplify the difference between two input signals

while rejecting any signal common to both inputs. The CMD178, as a double-balanced mixer,

operates on a different principle. Its primary function is frequency conversion (up-conversion or

down-conversion) of a radio frequency (RF) signal by mixing it with a local oscillator (LO) signal

to produce an intermediate frequency (IF) signal.
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Therefore, CMRR is not a standard specification for a mixer like the CMD178. The analogous

and more critical performance metrics for a mixer, which relate to the rejection of unwanted

signals, are isolation between the RF, LO, and IF ports, and its linearity. High isolation prevents

the LO and RF signals from leaking into the IF output and other ports, thus ensuring a cleaner

output signal.

This guide will focus on optimizing the performance of your CMD178 mixer by addressing these

key parameters.

Q: What are the key performance specifications of the CMD178?

A: The performance of the CMD178 is characterized by several key parameters. The following

table summarizes the typical performance characteristics.[1][2]

Parameter Typical Value Units

RF & LO Frequency Range 11 - 21 GHz

IF Frequency Range DC - 6 GHz

Conversion Loss 6 dB

LO to RF Isolation 45 dB

LO to IF Isolation 45 dB

RF to IF Isolation 26 dB

Input P1dB 9 dBm

Input IP3 16 dBm

Note: These values are typical and can vary based on the specific operating conditions such as

LO drive level and frequency.

Troubleshooting Guide
Q: I am observing significant LO signal leakage at the RF and IF ports. How can I improve the

isolation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#common-mode-rejection-improvement-for-cmd178
https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#common-mode-rejection-improvement-for-cmd178
https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#common-mode-rejection-improvement-for-cmd178
https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#common-mode-rejection-improvement-for-cmd178
https://www.qorvo.com/products/d/da007397
https://www.mouser.com/datasheet/2/412/CMD178_Data_Sheet-3074931.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: High leakage of the local oscillator (LO) signal can interfere with other components in your

system and degrade the quality of the desired intermediate frequency (IF) signal. Here are

several steps you can take to improve isolation:

Optimize LO Drive Level: The CMD178 is specified with a typical LO drive level of +13 dBm.

[1][2] Operating the mixer at the recommended LO drive level is crucial for optimal

performance, including port-to-port isolation. Driving the LO too high or too low can degrade

the balance of the mixer core, leading to increased leakage.

Proper Impedance Matching: Ensure that the RF, LO, and IF ports are properly matched to a

50-ohm impedance. Mismatches can cause reflections that degrade isolation. Use high-

quality, high-frequency connectors and transmission lines.

Component Layout: The physical layout of your printed circuit board (PCB) is critical at the

high frequencies at which the CMD178 operates.

Keep the paths for the RF, LO, and IF signals as short as possible.

Avoid running signal traces parallel to each other for long distances to minimize crosstalk.

Use a solid ground plane and ensure all component grounds are connected to it with low-

inductance vias.

Use of External Filters: If high isolation is critical for your application, consider using external

bandpass or notch filters on the RF and IF ports to further attenuate the LO signal.

Q: My output signal contains unexpected spurious signals (spurs). What are the likely causes

and how can I mitigate them?

A: Spurious signals, or "spurs," are unwanted frequencies at the output of the mixer. They are

generated by the non-linear nature of the mixing process. The frequencies of these spurs can

be predicted by the equation:

fspur = m * fRF ± n * fLO

where m and n are integers.
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Here’s how to troubleshoot and mitigate spurs:

Check Input Signal Purity: The purity of your RF and LO input signals is critical. Harmonics

present in the input signals will mix and create additional spurs. Use high-quality signal

sources with good harmonic suppression, and consider using low-pass filters on the RF and

LO inputs to remove harmonics before they enter the mixer.

Operate in the Linear Range: The CMD178 has a typical input P1dB of +9 dBm.[1] Operating

the mixer with input power levels well below the 1dB compression point will minimize the

generation of spurious products. If your input signal is too strong, use an attenuator at the

RF input.

Strategic Frequency Planning: If possible, choose your RF, LO, and IF frequencies to place

the most problematic spurs outside of your desired passband.

Output Filtering: Use a bandpass filter on the IF output to select your desired signal and

reject out-of-band spurious products.

Experimental Protocols
Protocol: Measuring Port-to-Port Isolation

This protocol describes how to measure the LO-to-RF isolation of the CMD178. The same

principle can be applied to measure LO-to-IF and RF-to-IF isolation.

Equipment Needed:

Vector Network Analyzer (VNA)

High-frequency cables and connectors

50-ohm terminations

DC power supply (if biasing is required for other components in the setup)

CMD178 evaluation board or a properly mounted CMD178.

Procedure:
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VNA Calibration: Perform a two-port calibration of the VNA over the frequency range of

interest (11-21 GHz for the LO and RF ports).

Setup:

Connect Port 1 of the VNA to the LO port of the CMD178.

Connect Port 2 of the VNA to the RF port of the CMD178.

Terminate the IF port with a 50-ohm load.

Measurement: Measure the S21 parameter (forward transmission) from the LO port (Port 1)

to the RF port (Port 2). The magnitude of S21 in dB represents the LO-to-RF isolation.

Data Recording: Record the isolation value across the desired frequency range.

Protocol: Measuring Conversion Loss

Equipment Needed:

Two signal generators (one for RF, one for LO)

Spectrum analyzer

Power meter

Attenuators

CMD178 evaluation board or a properly mounted CMD178.

Procedure:

Setup:

Configure the first signal generator to produce the RF signal at a specific frequency and

power level (e.g., 15 GHz at -10 dBm).

Configure the second signal generator to produce the LO signal at the desired frequency

and power level (e.g., 14.9 GHz at +13 dBm).
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Connect the RF signal generator to the RF port of the CMD178.

Connect the LO signal generator to the LO port of the CMD178.

Connect the IF port of the CMD178 to the spectrum analyzer.

Measure Input Power: Use a power meter to accurately measure the power of the RF signal

at the input of the mixer.

Measure Output Power: On the spectrum analyzer, locate the IF signal (in this example, at

100 MHz). Measure the power of the IF signal.

Calculate Conversion Loss: The conversion loss is the difference between the input RF

power and the output IF power.

Conversion Loss (dB) = PRF_in (dBm) - PIF_out (dBm)

Diagrams

Vector Network
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Click to download full resolution via product page

Caption: Experimental setup for measuring LO-to-RF isolation of the CMD178.
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Caption: Troubleshooting workflow for noise and spurious signals in a CMD178 mixer circuit.
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Conceptual Relationship: LO Drive Level vs. Performance
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Caption: Conceptual relationship between LO drive level and mixer performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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